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Compound of Interest

Compound Name: MRS1845

Cat. No.: B1662596 Get Quote

For researchers and drug development professionals utilizing MRS1845, a selective store-

operated calcium (SOC) channel inhibitor, achieving optimal experimental outcomes hinges on

proper handling and preparation of the compound.[1][2] This technical support center provides

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

related to the solubility and stability of MRS1845, ensuring reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MRS1845?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

MRS1845.[1][2] It is crucial to use newly opened, high-purity DMSO, as it is hygroscopic and

absorbed water can significantly impact the solubility of the compound.[1]

Q2: How should I prepare a stock solution of MRS1845?

A2: To prepare a stock solution, dissolve MRS1845 in DMSO. For example, to create a 50.0

mg/mL stock solution, you would add the appropriate amount of MRS1845 to the required

volume of DMSO.[1] If you encounter precipitation or phase separation during preparation,

gentle heating and/or sonication can be used to aid dissolution.[1]

Q3: What are the recommended storage conditions for MRS1845 stock solutions?
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A3: For long-term storage, it is recommended to store MRS1845 stock solutions at -80°C,

which should be used within 6 months. For short-term storage, -20°C is suitable for up to 1

month.[1] As a powder, MRS1845 can be stored at -20°C for 3 years or at 4°C for 2 years.[2]

Q4: I am observing precipitation when preparing my working solution for an in vivo experiment.

What should I do?

A4: It is recommended to prepare working solutions for in vivo experiments freshly on the same

day of use.[1] If precipitation occurs, you can try different solvent systems. Here are a few

protocols that yield a clear solution of at least 5 mg/mL:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

10% DMSO and 90% (20% SBE-β-CD in Saline).[1]

10% DMSO and 90% Corn Oil.[1]

When using these protocols, add each solvent one by one and ensure the solution is mixed

evenly.[1] For continuous dosing periods exceeding half a month, the corn oil-based protocol

should be chosen carefully.[1]
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Issue Possible Cause Recommended Solution

Difficulty dissolving MRS1845

powder

- Use of old or hydrated

DMSO.- Insufficient mixing.

- Use fresh, high-purity DMSO.

[1]- Gently heat and/or

sonicate the solution to aid

dissolution.[1]

Precipitation in stock solution

during storage

- Improper storage

temperature.- Exceeded

storage duration.

- Store stock solutions at -80°C

for up to 6 months or -20°C for

up to 1 month.[1]

Cloudiness or precipitation in

working solution

- Low solubility in the chosen

aqueous buffer.- Preparation of

the working solution in

advance.

- Prepare working solutions

fresh on the day of the

experiment.[1]- Consider using

a different solvent system for in

vivo experiments, such as

those containing PEG300,

Tween-80, SBE-β-CD, or corn

oil.[1]

Inconsistent experimental

results

- Degradation of MRS1845

due to improper storage.-

Inaccurate concentration due

to solubility issues.

- Ensure proper storage of

stock solutions.[1]- Confirm

complete dissolution of

MRS1845 when preparing

solutions.

Quantitative Data Summary
Solubility Data
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Solvent Concentration

DMSO ≥ 83.33 mg/mL (209.16 mM)[1]

DMSO (with ultrasonic) 125 mg/mL[2]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 5 mg/mL (12.55 mM)[1]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 5 mg/mL (12.55 mM)[1]

10% DMSO, 90% Corn Oil ≥ 5 mg/mL (12.55 mM)[1]

Stability of Stock Solutions

Storage Temperature Duration

-80°C 6 months[1]

-20°C 1 month[1]

Experimental Protocols & Visualizations
General Protocol for In Vitro Cell-Based Assays
This protocol provides a general workflow for utilizing MRS1845 in a typical in vitro experiment

to assess its effect on store-operated calcium entry (SOCE).
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Caption: General experimental workflow for in vitro studies with MRS1845.

Signaling Pathway of MRS1845 Action
MRS1845 is a selective inhibitor of store-operated calcium (SOC) channels, with a primary

target being ORAI1, a key component of the CRAC (Calcium Release-Activated Ca2+)

channel.[1][2] The following diagram illustrates the canonical SOCE pathway and the inhibitory

action of MRS1845.
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Caption: Inhibition of the SOCE pathway by MRS1845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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